Cas no 64621-41-6 (Benzaldehyde,4,4'-[1,4-phenylenebis(methyleneoxy)]bis-)

Benzaldehyde,4,4'-[1,4-phenylenebis(methyleneoxy)]bis- structure
64621-41-6 structure
Product Name:Benzaldehyde,4,4'-[1,4-phenylenebis(methyleneoxy)]bis-
CAS No:64621-41-6
MF:C22H18O4
MW:346.375926494598
CID:501099
Update Time:2024-01-30

Benzaldehyde,4,4'-[1,4-phenylenebis(methyleneoxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,4,4'-[1,4-phenylenebis(methyleneoxy)]bis-
    • 1,3-Bis(4-formylphenoxy)xylene
    • 4-[5-(4-formylphenoxy)-5,6-dimethylcyclohexa-1,3-dien-1-yl]oxybenzaldehyde
    • 1,4-benzyloxy-bis(4-benzaldehyde)
    • 4,4'-[1,4-Phenylenebis(methyleneoxy)]bis[benzaldehyde]
    • 4-[[5-(4-formylphenoxy)-5,6-dimethyl-1-cyclohexa-1,3-dienyl]oxy]benzaldehyde
    • 4-[5-(4-methanoylphenoxy)-5,6-dimethyl-cyclohexa-1,3-dien-1-yl]oxybenzaldehyde
    • A834832
    • AG-G-42592
    • CTK5C1488
    • p-Bis(p-formylphenoxymethyl)benzene
    • Benzaldehyde, 4,4'-[1,4-phenylenebis(methyleneoxy)]bis-
    • Inchi: 1S/C22H18O4/c23-13-17-5-9-21(10-6-17)25-15-19-1-2-20(4-3-19)16-26-22-11-7-18(14-24)8-12-22/h1-14H,15-16H2
    • InChI Key: LPXCLJGTWLHLDD-UHFFFAOYSA-N
    • SMILES: C1(COC2=CC=C(C=C2)C=O)=CC=C(COC2=CC=C(C=C2)C=O)C=C1

Computed Properties

  • Exact Mass: 346.12100
  • Monoisotopic Mass: 348.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 551
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6A^2

Experimental Properties

  • PSA: 52.60000
  • LogP: 4.46960
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